Cas no 91432-48-3 (Adenosine, 2-chloro-,5'-[[(2S)-2-amino-1-oxopropyl]sulfamate] (9CI))
91432-48-3 structure
Product Name:Adenosine, 2-chloro-,5'-[[(2S)-2-amino-1-oxopropyl]sulfamate] (9CI)
CAS No:91432-48-3
MF:C13H18ClN7O7S
MW:451.842719554901
CID:808253
PubChem ID:124642
Update Time:2025-04-19
Adenosine, 2-chloro-,5'-[[(2S)-2-amino-1-oxopropyl]sulfamate] (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 2-chloro-,5'-[[(2S)-2-amino-1-oxopropyl]sulfamate] (9CI)
- ascamycin
- Adenosine, 2-chloro-, 5'-((2-amino-1-oxopropyl)sulfamate), (S)-
- [(2R,3S,4R,5R)-5-(6-amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-(2-aminopropanoyl)sulfamate
- 91432-48-3
- DTXSID30919732
- 9-{5-O-[(2-Amino-1-hydroxypropylidene)sulfamoyl]pentofuranosyl}-2-chloro-9H-purin-6-amine
- CHEMBL3586276
- SCHEMBL13773429
- AKOS040741170
- HY-121071
- CS-0079411
- [5-(6-Amino-2-chloropurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl N-(2-aminopropanoyl)sulfamate
-
- Inchi: 1S/C13H18ClN7O7S/c1-4(15)11(24)20-29(25,26)27-2-5-7(22)8(23)12(28-5)21-3-17-6-9(16)18-13(14)19-10(6)21/h3-5,7-8,12,22-23H,2,15H2,1H3,(H,20,24)(H2,16,18,19)/t4?,5-,7-,8-,12-/m1/s1
- InChI Key: LZMCAAGVMFMSKC-IEJLNPMYSA-N
- SMILES: ClC1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COS(NC(C(C)N)=O)(=O)=O)O1)O)O)N
Computed Properties
- Exact Mass: 451.0676948g/mol
- Monoisotopic Mass: 451.0676948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 226Ų
Adenosine, 2-chloro-,5'-[[(2S)-2-amino-1-oxopropyl]sulfamate] (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | T14329-1mg |
Ascamycin |
91432-48-3 | 99.29% | 1mg |
¥ 2350 | 2024-07-23 | |
| TargetMol Chemicals | T14329-5mg |
Ascamycin |
91432-48-3 | 99.29% | 5mg |
¥ 5630 | 2024-07-23 | |
| TargetMol Chemicals | T14329-10mg |
Ascamycin |
91432-48-3 | 99.29% | 10mg |
¥ 7790 | 2024-07-23 | |
| TargetMol Chemicals | T14329-25mg |
Ascamycin |
91432-48-3 | 99.29% | 25mg |
¥ 11200 | 2024-07-23 | |
| TargetMol Chemicals | T14329-50mg |
Ascamycin |
91432-48-3 | 99.29% | 50mg |
¥ 13800 | 2024-07-23 | |
| TargetMol Chemicals | T14329-100mg |
Ascamycin |
91432-48-3 | 99.29% | 100mg |
¥ 17500 | 2024-07-23 | |
| TargetMol Chemicals | T14329-500mg |
Ascamycin |
91432-48-3 | 99.29% | 500mg |
¥ 34800 | 2024-07-23 | |
| TargetMol Chemicals | T14329-1 ml * 10 mm |
Ascamycin |
91432-48-3 | 99.29% | 1 ml * 10 mm |
¥ 5370 | 2024-07-23 |
Adenosine, 2-chloro-,5'-[[(2S)-2-amino-1-oxopropyl]sulfamate] (9CI) Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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